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Compound of Interest

Compound Name: O,O-Diethyl dithiophosphate

Cat. No.: B7768826 Get Quote

An In-depth Technical Guide to O,O-Diethyl dithiophosphate (CAS 298-06-6): Properties,

Synthesis, Applications, and Safety

Introduction
O,O-Diethyl dithiophosphate (DEDTP), registered under CAS number 298-06-6, is a pivotal

organophosphorus compound with significant industrial and research applications. Structurally,

it is an ester of dithiophosphoric acid, characterized by a central phosphorus atom bonded to

two ethoxy groups and two sulfur atoms.[1] While it can appear as a colorless to pale yellow

liquid with a distinct garlic-like odor, its true value lies in its versatile reactivity.[2] This guide

serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, delving into the core properties, synthesis methodologies, diverse

applications, and critical safety protocols associated with DEDTP. It is designed to provide not

just data, but also the scientific rationale behind its use and handling, ensuring both innovation

and safety in the laboratory.

Section 1: Chemical Identity and Physicochemical
Properties
Understanding the fundamental properties of a chemical is the cornerstone of its effective and

safe application in research and development. DEDTP is a liquid at ambient temperature that is

insoluble in water but soluble in many organic solvents.[2]
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Chemical Structure
The structure of O,O-Diethyl dithiophosphate features a tetrahedral phosphorus(V) center.

Caption: Chemical structure of O,O-Diethyl dithiophosphate.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of O,O-Diethyl
dithiophosphate.

Property Value Reference(s)

CAS Number 298-06-6 [3]

Molecular Formula C₄H₁₁O₂PS₂ [3]

Molecular Weight 186.23 g/mol [3]

Appearance Colorless to pale yellow liquid [2][3]

Odor Garlic-like, characteristic [2]

Density 1.11 g/mL at 25 °C

Boiling Point 60 °C at 1 mmHg

Refractive Index n20/D 1.512

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Storage Temperature 2-8°C [4]

Section 2: Synthesis and Manufacturing
The industrial and laboratory-scale synthesis of DEDTP is most commonly achieved through

the reaction of phosphorus pentasulfide (P₄S₁₀) with absolute ethanol.[1][5] This

phosphorosulfuration reaction is robust but requires careful control of conditions to ensure high

yield and purity, primarily due to the exothermic nature of the reaction and the evolution of toxic

hydrogen sulfide (H₂S) gas.[2][6]
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Synthesis Workflow
Reactants:

- Phosphorus Pentasulfide (P₄S₁₀)
- Absolute Ethanol (C₂H₅OH)

Charge Reactor

Controlled Reaction
50-65°C

Exothermic, H₂S evolution

Cooling
Below 45°C

H₂S Gas Scrubbing
(Lye Absorption)

Off-gas

Phase Separation

Collect Product:
O,O-Diethyl dithiophosphate

(Upper Phase)

Click to download full resolution via product page

Caption: General workflow for the synthesis of DEDTP.

Detailed Experimental Protocol: Laboratory Synthesis
This protocol is a representative example for laboratory synthesis. The causality behind specific

steps, such as temperature control, is critical: maintaining the 50-65°C range is a balance
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between achieving a sufficient reaction rate and preventing unwanted side reactions or a

runaway thermal event.[7]

Reactor Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a

dropping funnel, a thermometer, and a gas outlet connected to a scrubber containing a

sodium hydroxide (lye) solution to neutralize the hydrogen sulfide byproduct.[6]

Reactant Charging: In a well-ventilated fume hood, charge the flask with phosphorus

pentasulfide (P₄S₁₀).[6]

Ethanol Addition: Add absolute ethanol to the dropping funnel. Begin stirring the P₄S₁₀ and

slowly add the ethanol dropwise. The addition rate must be controlled to maintain the

reaction temperature between 50-65°C.[2][7] This control is essential as the reaction is

exothermic.

Reaction Maintenance: After the ethanol addition is complete (typically 30-45 minutes),

continue stirring the mixture at 50-65°C for an additional 30 minutes to ensure the reaction

proceeds to completion.[2][7]

Work-up: Cool the reaction mixture to below 45°C. Transfer the mixture to a separatory

funnel.[7]

Isolation: Allow the mixture to stand, which will result in the separation of two phases. The

desired O,O-Diethyl dithiophosphate is the upper phase and can be collected.[6][8] The

yield is typically high, often exceeding 90%.[2][7]

Section 3: Key Applications and Chemical Reactivity
DEDTP's utility stems from its role as a versatile intermediate and ligand. The dithiophosphate

moiety can be readily introduced into other molecules, imparting specific biological or material

properties.[9]

Intermediate for Organophosphorus Pesticides
A primary industrial application of DEDTP is as a precursor in the synthesis of potent

organophosphorus insecticides and acaricides, such as Terbufos.[6][10][11]
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Mechanism of Action: The resulting pesticides function by inhibiting the acetylcholinesterase

(AChE) enzyme.[10][12] AChE is critical for terminating nerve signals by hydrolyzing the

neurotransmitter acetylcholine. Phosphorylation of a serine residue in the AChE active site

by the organophosphate leads to irreversible inactivation of the enzyme.[10] This causes an

accumulation of acetylcholine in the synapse, leading to continuous nerve stimulation,

paralysis, and ultimately the death of the pest.[10]

Inhibition Pathway
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Caption: Mechanism of Acetylcholinesterase (AChE) inhibition.

Precursor to Lubricant Additives
DEDTP is a key building block for synthesizing zinc dithiophosphates (ZDDPs).[6] ZDDPs are

widely used as anti-wear and antioxidant additives in engine oils and other lubricants. They

form a protective tribofilm on metal surfaces under heat and pressure, preventing direct metal-

to-metal contact and reducing wear.
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Reagent in Organic and Analytical Chemistry
The dithiophosphate anion is a soft nucleophile, making DEDTP a valuable reagent for

functionalizing organic molecules.[9] It is also a highly effective bidentate chelating agent for

various metals, a property exploited in analytical chemistry.[13]

Organic Synthesis: It can participate in nucleophilic substitution with alkyl halides, ring-

opening of epoxides, and Michael additions to α,β-unsaturated systems.[9]

Analytical Chemistry: DEDTP is used as a complexing agent for the pre-concentration and

separation of metal ions prior to determination by techniques like Inductively Coupled

Plasma Optical Emission Spectrometry (ICP-OES) or Flame Atomic Absorption Spectrometry

(FAAS).[13] Its high stability in acidic media and selectivity make it particularly useful.[13]

Section 4: Toxicology and Safe Handling
DEDTP is a hazardous substance that is toxic and corrosive, requiring stringent safety

protocols in a laboratory setting.[3][14][15]

Toxicological Profile
Exposure can cause severe health effects. It is toxic by inhalation, skin contact, and ingestion.

[14] It is classified as causing severe skin burns and serious eye damage.[3][14] Furthermore,

the compound is very toxic to aquatic life.[14]

Table of Acute Toxicity Data

Test Type Species Route
Dose/Concentr
ation

Reference(s)

LD₅₀ Rat Oral 4510 mg/kg [3]

LC₅₀ Rat Inhalation
1640 mg/m³ (4-

hour exposure)
[3]

Chronic exposure to organophosphates, even at low levels, may pose risks to the nervous

system.[12] Repeated exposure can lead to symptoms like impaired memory, headache, and

irritability.[12]
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Laboratory Safety and Handling Protocol
A self-validating system of safety requires not just following rules, but understanding their

purpose. For DEDTP, the dual hazards of corrosivity and systemic toxicity dictate a multi-

layered approach.

Engineering Controls: All handling of DEDTP must be conducted in a certified chemical fume

hood to prevent inhalation of vapors.[6]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Double-

gloving is recommended for extended operations.

Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher splash

risk, a full face shield should be worn over the goggles.[14]

Body Protection: A lab coat must be worn and kept buttoned. For larger quantities, a

chemical-resistant apron is advisable.

Handling Procedures:

Avoid all personal contact, including inhalation.[14]

Use spark-proof tools and ground equipment to prevent static discharge.[6]

Keep containers securely sealed when not in use and store away from heat, open flames,

and oxidizing agents.[6]

Always add the material to water, never the other way around, to avoid violent reactions.

[14]

Spill Response:

Evacuate the immediate area.

Wearing appropriate PPE, contain and absorb the spill with an inert material like sand,

earth, or vermiculite.[14]
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Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal. Do not discharge to sewer systems.[16]

First Aid Measures
Immediate action is critical in the event of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor immediately.[15]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with copious

amounts of water for at least 15-20 minutes.[15] Seek immediate medical attention as the

material can cause chemical burns and may be absorbed through the skin.[14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[15]

Ingestion: Rinse mouth. Do NOT induce vomiting.[15] Seek urgent hospital treatment.[14]

Section 5: Analytical Methodologies
The determination of DEDTP and its metabolites is crucial for environmental monitoring and

toxicological studies. Due to their polarity, these compounds often require derivatization before

analysis by gas chromatography (GC).

Analytical Workflow: Metabolite Analysis in Biological
Samples
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Caption: Workflow for analyzing DEDTP metabolites.

Protocol: GC-FPD Determination of DEDTP Metabolites
This protocol is based on methodologies for analyzing dialkylphosphate metabolites in

biological matrices.[17][18] The choice of pentafluorobenzyl bromide (PFBBr) as a derivatizing

agent is strategic; it creates an ester that is less polar and more volatile, making it suitable for

GC analysis, while the fluorine atoms enhance detector sensitivity.[7][18]
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Sample Preparation: Homogenize the biological sample (e.g., feces) in water.[17] Centrifuge

to separate solids.

Derivatization: Transfer the aqueous supernatant to a reaction vial. Add a phase-transfer

catalyst and the derivatizing agent, pentafluorobenzyl bromide (PFBBr), in an organic

solvent.[17][18] The reaction converts the polar DEDTP into its pentafluorobenzyl ester.

Extraction: After the reaction is complete, extract the derivatized analyte into an organic

solvent (e.g., hexane or ethyl acetate).

Analysis: Inject an aliquot of the organic phase into a gas chromatograph equipped with a

flame photometric detector (GC-FPD). The FPD is specifically sensitive to phosphorus and

sulfur, making it ideal for detecting DEDTP and its derivatives with high selectivity.[18]

Quantification: Quantify the analyte by comparing the peak area to a calibration curve

prepared from authentic reference standards that have undergone the same sample

preparation and derivatization process.[17]

Conclusion
O,O-Diethyl dithiophosphate is a compound of significant chemical versatility, serving as an

indispensable intermediate in the agricultural and lubricant industries and as a valuable tool in

synthetic and analytical chemistry. Its utility, however, is matched by its hazardous nature. A

thorough understanding of its properties, reactivity, and toxicology, as detailed in this guide, is

essential for any professional working with this chemical. By integrating principles of scientific

integrity and rigorous safety, researchers can harness the potential of DEDTP while ensuring

the protection of themselves, their colleagues, and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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